Cas no 618900-70-2 (ethyl 4-({3-[(pyridin-2-ylcarbonyl)amino]pyridin-2-yl}amino)piperidine-1-carboxylate)

• Product Name: ethyl 4-({3-[(pyridin-2-ylcarbonyl)amino]pyridin-2-yl}amino)piperidine-1-carboxylate
• CAS No: 618900-70-2
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 1632453
• PubChem ID: 21050444
• Update Time: 2025-04-21

ethyl 4-({3-[(pyridin-2-ylcarbonyl)amino]pyridin-2-yl}amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-({3-[(pyridin-2-ylcarbonyl)amino]pyridin-2-yl}amino)piperidine-1-carboxylate
• 1-piperid<wbr>
• LogP
• DTXSID201129970
• Ethyl 4-[[3-[(2-pyridinylcarbonyl)amino]-2-pyridinyl]amino]-1-piperidinecarboxylate
• SCHEMBL13865492
• 618900-70-2

• Inchi： 1S/C19H23N5O3/c1-2-27-19(26)24-12-8-14(9-13-24)22-17-15(7-5-11-21-17)23-18(25)16-6-3-4-10-20-16/h3-7,10-11,14H,2,8-9,12-13H2,1H3,(H,21,22)(H,23,25)
• InChI Key： QTBYICDRUVFPPO-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)NC1C(=CC=CN=1)NC(C1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 369.18029
• Monoisotopic Mass: 369.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 96.45